1,4-Phenanthrenedione, 7-hydroxy-2,6-dimethoxy-

• CAS RN: 600736-65-0
• Molecular Formula: C16H12O5
• Molecular Weight: 284.26 g/mol
• IUPAC Name: 7-hydroxy-2,6-dimethoxyphenanthrene-1,4-dione
• InChI: InChI=1S/C16H12O5/c1-20-13-6-10-8(5-11(13)17)3-4-9-15(10)12(18)7-14(21-2)16(9)19/h3-7,17H,1-2H3
• InChI Key: LWTLCLCYPAOTPO-UHFFFAOYSA-N
• SMILES: COC1=CC(=O)C2=C(C1=O)C=CC3=CC(=C(C=C32)OC)O
• synonyms: dioscoreanone

Description

1,4-Phenanthrenedione, 7-hydroxy-2,6-dimethoxy- is a natural product found in Dioscorea membranacea with data available.

Scientific Research Applications

Cytotoxic Activities

1,4-Phenanthrenedione, 7-hydroxy-2,6-dimethoxy-, along with similar compounds, has shown moderate cytotoxic activities against HepG2 cell lines. This property highlights its potential application in cancer research, particularly for studying its effects on liver cancer cells (Chen et al., 2019).

Protective Effect Against Hypoxia/Reoxygenation Injury

In a study focusing on heartwood of Dalbergia melanoxylon, a compound structurally similar to 1,4-Phenanthrenedione showed a protective effect on hypoxia/reoxygenation injury in H9c2 by modulating several cellular activities. This finding could be significant for understanding how similar compounds might be used in cardiovascular disease research (Liu et al., 2021).

Antiproliferative Activity

A study on juncuenin B analogues, which are closely related to 1,4-Phenanthrenedione, revealed increased antiproliferative activity on various human cancer cell lines. This suggests that derivatives of 1,4-Phenanthrenedione might be effective in inhibiting the proliferation of cancer cells (Bús et al., 2020).

Chemical Synthesis and Reactions

In the realm of chemical synthesis, 1,4-Phenanthrenedione derivatives have been involved in reactions leading to the formation of various complex compounds. This demonstrates their utility in synthetic chemistry for creating new molecules (Abou-Teim et al., 1981).

Biological Activities Investigation

Investigations into the biological activities of compounds similar to 1,4-Phenanthrenedione have revealed cytotoxicity towards certain human tumor cell lines. This further underscores the potential of these compounds in cancer research (Suzuki et al., 2012).